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Compound of Interest

Compound Name: Butyl ethyl ether

Cat. No.: B146140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of butyl ethyl ether and diethyl ether, two

common ether solvents utilized in chemical synthesis and extraction processes. The

information presented herein is intended to assist researchers in making informed decisions

regarding solvent selection based on physicochemical properties, performance in common

applications, and safety considerations.

Physicochemical Properties
A summary of the key physicochemical properties of butyl ethyl ether and diethyl ether is

presented in Table 1. Butyl ethyl ether exhibits a significantly higher boiling point and flash

point compared to diethyl ether, rendering it a potentially safer alternative with respect to fire

hazards. Conversely, the high volatility of diethyl ether facilitates its removal from reaction

mixtures and extracts.
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Property Butyl Ethyl Ether Diethyl Ether

Molecular Formula C6H14O C4H10O

Molar Mass 102.17 g/mol 74.12 g/mol

Boiling Point 91-92.3 °C 34.6 °C[1]

Melting Point -124 °C -116.3 °C[1]

Density 0.75-0.7592 g/mL (at 20-25 °C)
0.706-0.7134 g/mL (at 20-25

°C)[1][2]

Viscosity Not readily available 0.224 cP (at 25 °C)[1]

Solubility in Water
0.65 g/100 g (20°C), Slightly

soluble

6.05 g/100 mL (25 °C), Slightly

soluble[1]

Vapor Pressure 51.59-52 mmHg (at 25 °C) 440-442 mmHg (at 20 °C)[1]

Refractive Index 1.382 (at 20 °C) 1.353 (at 20 °C)[1]

Dielectric Constant Not readily available 4.33 (at 20 °C)

Solvent Performance in Chemical Reactions
Both butyl ethyl ether and diethyl ether are versatile aprotic solvents commonly employed in a

variety of organic reactions. Their utility in Grignard reactions and Williamson ether synthesis is

particularly noteworthy.

Grignard Reaction
Ethereal solvents are crucial for the formation and stability of Grignard reagents.[3] Diethyl

ether is a traditional and widely used solvent for these reactions due to its ability to solvate the

magnesium center, facilitating reagent formation.[4] Its low boiling point allows for gentle reflux

during the reaction.[5]

While specific comparative studies on the performance of butyl ethyl ether in Grignard

reactions are limited in the readily available literature, its properties suggest it could be a viable

alternative, particularly when a higher reaction temperature is desired. The use of higher boiling
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ethers like dibutyl ether has been shown to give comparable yields to diethyl ether in some

Grignard reactions.[6]

Williamson Ether Synthesis
The Williamson ether synthesis, an S_N2 reaction between an alkoxide and a primary alkyl

halide, is often conducted in aprotic solvents.[7] Ethers such as diethyl ether and

tetrahydrofuran (THF) are common choices.[8] The choice of solvent can influence the reaction

rate, with polar aprotic solvents sometimes being favored.[9] Given its ether structure, butyl
ethyl ether would also be a suitable solvent for this reaction, especially for reactions requiring

temperatures intermediate between those achievable with diethyl ether and higher boiling

solvents like DMF.

Extraction
Diethyl ether is a common solvent for liquid-liquid extractions due to its low polarity,

immiscibility with water, and high volatility, which simplifies solvent removal.[10] However, its

solubility in water is not negligible.[1] In a comparative study on the extraction of ascaris and

trichuris eggs, ethyl acetate was found to be more efficient than diethyl ether in most cases.[11]

While direct comparative data for butyl ethyl ether's extraction efficiency is scarce, its lower

water solubility and higher boiling point may offer advantages in specific extraction scenarios

where selective solvation and reduced solvent loss are critical.

Safety Profile
A comparative summary of the safety data for both ethers is provided in Table 2. Diethyl ether

is extremely flammable with a very low flash point and a wide explosive range, making it a

significant fire hazard.[12] Butyl ethyl ether, with its higher flash point and boiling point,

presents a lower risk of ignition. Both ethers can form explosive peroxides upon exposure to air

and light, and therefore require careful handling and storage.[12][13]
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Safety Parameter Butyl Ethyl Ether Diethyl Ether

Flash Point -1 to 4 °C -45 °C[14]

Autoignition Temperature 184 °C[15] 160 °C[5][12]

Explosive Limits 0.8-18.5% (V) 1.7-48% (V)[14]

Toxicity Harmful if swallowed.[16]

Harmful if swallowed, May

cause drowsiness or dizziness.

[1]

Experimental Protocols
Detailed experimental protocols are crucial for reproducible research. Below are representative

protocols for a Grignard reaction and a Williamson ether synthesis, with diethyl ether as the

specified solvent. These can be adapted for butyl ethyl ether by adjusting the reaction

temperature to its higher boiling point.

Grignard Reaction Protocol (using Diethyl Ether)
Objective: To prepare a Grignard reagent and react it with a carbonyl compound.

Materials:

Magnesium turnings

Alkyl or aryl halide (e.g., bromobenzene)

Anhydrous diethyl ether

Carbonyl compound (e.g., benzophenone)

Aqueous acid (e.g., HCl) for workup

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.guidechem.com/encyclopedia/butyl-ethyl-ether-dic6207.html
https://scholarship.richmond.edu/cgi/viewcontent.cgi?filename=1&article=1073&context=chemistry-faculty-publications&type=additional
https://chemistry.stackexchange.com/questions/108536/grignard-reagent-in-thf-vs-in-diethyl-ether
https://pubs.acs.org/doi/10.1021/acs.chemrev.1c00672
https://www.guidechem.com/encyclopedia/butyl-ethyl-ether-dic6207.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3854031.htm
https://www.quora.com/What-purpose-do-solvents-like-diethyl-ether-serve-in-reactions-like-Grignard-addition-of-alkyl-groups-What-do-these-solvants-do
https://www.benchchem.com/product/b146140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All glassware must be rigorously dried in an oven and assembled while hot under a dry, inert

atmosphere (e.g., nitrogen or argon).

Place magnesium turnings in a round-bottom flask equipped with a reflux condenser and a

dropping funnel.

Add a solution of the alkyl or aryl halide in anhydrous diethyl ether dropwise to the

magnesium turnings.

The reaction is initiated, often with gentle heating or the addition of an iodine crystal. An

exothermic reaction should commence, causing the diethyl ether to reflux.

After the Grignard reagent has formed, a solution of the carbonyl compound in anhydrous

diethyl ether is added dropwise at a rate that maintains a gentle reflux.

The reaction mixture is then stirred at room temperature or gently heated to completion.

The reaction is quenched by the slow addition of aqueous acid.

The product is extracted into diethyl ether, and the organic layer is washed, dried, and the

solvent is evaporated to yield the crude product, which can then be purified.

Williamson Ether Synthesis Protocol (using Diethyl
Ether as a co-solvent with an alcohol)
Objective: To synthesize an ether from an alcohol and an alkyl halide.

Materials:

Alcohol (e.g., ethanol)

Strong base (e.g., sodium hydride)

Primary alkyl halide (e.g., ethyl iodide)

Anhydrous diethyl ether (as co-solvent)

Procedure:
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In a round-bottom flask under an inert atmosphere, the alcohol is dissolved in a suitable

solvent, which can be the alcohol itself or a co-solvent like diethyl ether.

A strong base, such as sodium hydride, is carefully added to the alcohol solution to form the

alkoxide.

The primary alkyl halide is then added to the solution of the alkoxide.

The reaction mixture is stirred, and may be heated to reflux to drive the reaction to

completion.

After the reaction is complete, it is quenched with water.

The product is extracted into an organic solvent (e.g., diethyl ether), and the organic layer is

washed, dried, and concentrated to give the crude ether, which is then purified.

Visualizations
Solvent Selection Logic
The choice between butyl ethyl ether and diethyl ether often depends on the desired reaction

temperature and safety considerations. The following diagram illustrates a simplified decision-

making process.
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Temperature Considerations

Safety Considerations

Solvent Selection Desired Reaction Temperature

Safety Constraints

Need for Easy Solvent Removal

Low Temperature
(< 35 °C)

Low

Higher Temperature
(> 35 °C)High

High Flammability AcceptableLess Strict

Higher Flash Point Required
Stricter

Diethyl Ether
High

Butyl Ethyl Ether

Low

Click to download full resolution via product page

Caption: Solvent selection guide based on key properties.

Comparative Experimental Workflow for Grignard
Synthesis
The following diagram outlines a generalized workflow for a Grignard synthesis, highlighting the

key difference in reaction temperature when using butyl ethyl ether versus diethyl ether.
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Using Diethyl Ether Using Butyl Ethyl Ether

Start: Assemble Dry Glassware

Add Magnesium Turnings

Prepare Alkyl/Aryl Halide in Ether

Initiate Grignard Formation

Maintain Reflux

Reflux at ~35 °C Reflux at ~92 °C

Add Carbonyl Compound

Quench Reaction (Acidic Workup)

Extract Product

Dry and Concentrate

Purify Product

End: Characterize Product

Click to download full resolution via product page

Caption: Grignard synthesis workflow comparison.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. quora.com [quora.com]

2. researchgate.net [researchgate.net]

3. community.wvu.edu [community.wvu.edu]

4. electronicsandbooks.com [electronicsandbooks.com]

5. chemistry.stackexchange.com [chemistry.stackexchange.com]

6. electronicsandbooks.com [electronicsandbooks.com]

7. researchgate.net [researchgate.net]

8. masterorganicchemistry.com [masterorganicchemistry.com]

9. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

10. quora.com [quora.com]

11. Comparison of diethyl ether and ethyl acetate as extracting agents for recovery of
Ascaris spp. and Trichuris spp. eggs - PubMed [pubmed.ncbi.nlm.nih.gov]

12. pubs.acs.org [pubs.acs.org]

13. Buy Butyl ethyl ether | 628-81-9 [smolecule.com]

14. Page loading... [guidechem.com]

15. scholarship.richmond.edu [scholarship.richmond.edu]

16. Butyl ethyl ether | 628-81-9 [chemicalbook.com]

To cite this document: BenchChem. [A Comparative Analysis of Butyl Ethyl Ether and Diethyl
Ether as Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146140#comparative-analysis-of-butyl-ethyl-ether-
and-diethyl-ether-as-solvents]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b146140?utm_src=pdf-custom-synthesis
https://www.quora.com/What-purpose-do-solvents-like-diethyl-ether-serve-in-reactions-like-Grignard-addition-of-alkyl-groups-What-do-these-solvants-do
https://www.researchgate.net/post/Please-suggest-alternate-solvent-instead-of-THF-and-diethylether-by-preparation-Grignard-reagent
https://community.wvu.edu/~josbour1/Labs/Exp%2025_Grignard_2016_rev.pdf
http://electronicsandbooks.com/edt/manual/Magazine/J/Journal%20of%20the%20American%20Chemical%20Society%20US/1946%20%20(vol%20068)/08%20%20(1395-1680)/1620-1621.pdf
https://chemistry.stackexchange.com/questions/108536/grignard-reagent-in-thf-vs-in-diethyl-ether
http://electronicsandbooks.com/edt/manual/Magazine/J/Journal%20of%20the%20American%20Chemical%20Society%20US/1928%20%20(vol%20050)/10%20%20(2587-2854)/2810-2812.pdf
https://www.researchgate.net/publication/286910834_Stability_of_Methyl_tert_-Butyl_Ether_tert_-Amyl_Methyl_Ether_and_Ethyl_tert_-Butyl_Ether_in_Acidic_Media
https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/
https://en.wikipedia.org/wiki/Williamson_ether_synthesis
https://www.quora.com/What-are-the-advantages-and-disadvantages-of-using-ether-as-an-extraction-solvent
https://pubmed.ncbi.nlm.nih.gov/3436889/
https://pubmed.ncbi.nlm.nih.gov/3436889/
https://pubs.acs.org/doi/10.1021/acs.chemrev.1c00672
https://www.smolecule.com/products/s748928
https://www.guidechem.com/encyclopedia/butyl-ethyl-ether-dic6207.html
https://scholarship.richmond.edu/cgi/viewcontent.cgi?filename=1&article=1073&context=chemistry-faculty-publications&type=additional
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3854031.htm
https://www.benchchem.com/product/b146140#comparative-analysis-of-butyl-ethyl-ether-and-diethyl-ether-as-solvents
https://www.benchchem.com/product/b146140#comparative-analysis-of-butyl-ethyl-ether-and-diethyl-ether-as-solvents
https://www.benchchem.com/product/b146140#comparative-analysis-of-butyl-ethyl-ether-and-diethyl-ether-as-solvents
https://www.benchchem.com/product/b146140#comparative-analysis-of-butyl-ethyl-ether-and-diethyl-ether-as-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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